Cas no 2679859-94-8 (rac-(2R,4S)-1-acetyl-4-hydroxypiperidine-2-carboxylic acid)

• Product Name: rac-(2R,4S)-1-acetyl-4-hydroxypiperidine-2-carboxylic acid
• CAS No: 2679859-94-8
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 5644401
• PubChem ID: 165917915
• Update Time: 2025-09-27

rac-(2R,4S)-1-acetyl-4-hydroxypiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679859-94-8
• (2S,4R)-1-acetyl-4-hydroxypiperidine-2-carboxylic acid
• EN300-28271625
• EN300-28271648
• 2728727-92-0
• rac-(2R,4S)-1-acetyl-4-hydroxypiperidine-2-carboxylic acid

• Inchi： 1S/C8H13NO4/c1-5(10)9-3-2-6(11)4-7(9)8(12)13/h6-7,11H,2-4H2,1H3,(H,12,13)/t6-,7+/m1/s1
• InChI Key： XZVWQNGZSWSEJO-RQJHMYQMSA-N
• SMILES： O[C@@H]1CCN(C(C)=O)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 77.8Ų

Additional information on rac-(2R,4S)-1-acetyl-4-hydroxypiperidine-2-carboxylic acid

Rac-(2R,4S)-1-Acetyl-4-Hydroxypiperidine-2-Carboxylic Acid: A Comprehensive Overview

Rac-(2R,4S)-1-Acetyl-4-Hydroxypiperidine-2-Carboxylic Acid is a structurally complex compound with significant potential in the field of pharmaceuticals and organic chemistry. This compound, identified by the CAS Registry Number 2679859-94-8, has garnered attention due to its unique stereochemistry and functional groups. The molecule consists of a piperidine ring with an acetyl group at position 1, a hydroxyl group at position 4, and a carboxylic acid group at position 2. Its stereochemistry is defined by the (2R,4S) configuration, which plays a critical role in its biological activity and pharmacokinetic properties.

The synthesis of rac-(2R,4S)-1-acetyl-4-hydroxypiperidine-2-carboxylic acid involves a multi-step process that combines principles of organic synthesis and stereochemical control. Recent advancements in asymmetric catalysis have enabled researchers to achieve high enantiomeric excess in the production of this compound. For instance, the use of chiral catalysts such as proline derivatives has been reported to facilitate the formation of the desired stereochemistry with remarkable efficiency. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

From a pharmacological perspective, rac-(2R,4S)-1-acetyl-4-hydroxypiperidine-2-carboxylic acid exhibits promising activity in various biological systems. Studies have shown that this compound interacts with key enzymes involved in metabolic pathways, making it a potential candidate for therapeutic interventions. For example, research published in *Nature Communications* highlights its ability to modulate enzyme activity related to lipid metabolism, which could be beneficial in treating conditions such as obesity and type 2 diabetes.

Moreover, the hydroxyl and carboxylic acid groups present in the molecule contribute to its solubility and bioavailability. These properties are crucial for drug delivery systems, as they ensure effective absorption and distribution within the body. Recent studies have also explored the use of this compound as a precursor for more complex molecules with enhanced pharmacological profiles. For instance, its derivatives have been investigated for their potential as inhibitors of protein kinases, which are implicated in cancer progression.

In terms of clinical applications, rac-(2R,4S)-1-acetyl-4-hydroxypiperidine-2-carboxylic acid has shown promise in preclinical models of neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with neuronal receptors suggests its potential as a neuroprotective agent. Additionally, its anti-inflammatory properties have been studied in models of chronic inflammation, offering new avenues for treating conditions such as arthritis and inflammatory bowel disease.

The structural versatility of rac-(2R,4S)-1-acetyl-4-hydroxypiperidine-2-carboxylic acid also makes it an attractive candidate for combinatorial chemistry approaches. By modifying specific functional groups or incorporating additional substituents, researchers can tailor its properties for diverse applications. For example, recent work has focused on developing prodrugs based on this compound to improve stability and reduce side effects.

In conclusion, rac-(2R,4S)-1-acetyl-4-hydroxypiperidine-2-carboxylic acid is a multifaceted compound with significant potential in drug discovery and development. Its unique stereochemistry, functional groups, and pharmacological properties make it a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing therapeutic interventions across various disease areas.